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Introduction
IPI-3063 is a highly potent and selective small molecule inhibitor of the phosphoinositide 3-

kinase delta (PI3Kδ) p110δ catalytic isoform.[1][2][3][4][5] The PI3K signaling pathway is crucial

in regulating various cellular processes in the immune system, particularly in B lymphocyte

development, activation, proliferation, and survival. The δ isoform of PI3K is predominantly

expressed in hematopoietic cells, making it an attractive target for therapeutic intervention in B

cell malignancies and autoimmune diseases. These application notes provide an overview of

the utility of IPI-3063 in immunology research and detailed protocols for its use in key in vitro B

cell assays.

Mechanism of Action
IPI-3063 selectively inhibits the p110δ isoform of PI3K, thereby blocking the conversion of

phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate

(PIP3). The subsequent reduction in PIP3 levels leads to decreased activation of downstream

signaling molecules such as Akt, a serine/threonine kinase that plays a central role in cell

survival, proliferation, and differentiation. By inhibiting this pathway, IPI-3063 can effectively

modulate the function of immune cells, particularly B lymphocytes.
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Table 1: In Vitro Potency and Selectivity of IPI-3063
Parameter Value Notes

Biochemical IC50 (p110δ) 2.5 ± 1.2 nM Cell-free assay.

Cell-based IC50 (p110δ) 0.1 nM
In p110δ-specific cell-based

assays.

Selectivity
>400-fold vs. p110α, p110β,

p110γ

Based on biochemical IC50

values.

Cellular Selectivity
>1,000-fold vs. other class I

PI3K isoforms
In cell-based assays.

Table 2: Effects of IPI-3063 on B Cell Functions
B Cell Function Effective Concentration Key Findings

Survival (BAFF-dependent) Significant decrease at 10 nM
Dose-dependent reduction in

survival.

Proliferation Potent inhibition
Potently reduces mouse and

human B cell proliferation.

Plasmablast Differentiation Starting at 1 nM
Potent, dose-dependent

decrease.

Antibody Class Switching (to

IgG1)
Potent induction

Increases class switch

recombination in the presence

of αCD40 + IL-4.

IgM Secretion Dose-dependent decrease
Correlates with inhibition of

plasmablast differentiation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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